Cas no 59153-81-0 (Benzoic acid, 4-(1-hydroxy-2-methyl-2-nitropropyl)-, methyl ester)

• Product name: Benzoic acid, 4-(1-hydroxy-2-methyl-2-nitropropyl)-, methyl ester
• CAS No: 59153-81-0
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 339674
• PubChem ID: 71443117

Benzoic acid, 4-(1-hydroxy-2-methyl-2-nitropropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-hydroxy-2-methyl-2-nitropropyl)-, methyl ester
• methyl 4-(1-hydroxy-2-methyl-2-nitropropyl)benzoate
• 59153-81-0
• DTXSID00851958

• Inchi： InChI=1S/C12H15NO5/c1-12(2,13(16)17)10(14)8-4-6-9(7-5-8)11(15)18-3/h4-7,10,14H,1-3H3
• InChI Key： IFJYRJFCEWCEKQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(OC)=O)=CC=1)C(C)([N+]([O-])=O)C

Computed Properties

• Exact Mass: 253.09505
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67